Cas no 197250-99-0 (1-(But-1-yn-1-yl)-4-methoxybenzene)

1-(But-1-yn-1-yl)-4-methoxybenzene is a substituted aromatic compound featuring a terminal alkyne group and a methoxy substituent on the benzene ring. This structure offers versatility in organic synthesis, particularly in coupling reactions such as Sonogashira, where the alkyne functionality enables the formation of carbon-carbon bonds. The electron-donating methoxy group enhances reactivity in electrophilic aromatic substitution reactions, making it useful for further derivatization. Its well-defined molecular architecture ensures consistent performance in research and industrial applications, including pharmaceuticals and material science. The compound’s stability under standard conditions and high purity make it a reliable intermediate for advanced chemical synthesis.
1-(But-1-yn-1-yl)-4-methoxybenzene structure
197250-99-0 structure
Product Name:1-(But-1-yn-1-yl)-4-methoxybenzene
CAS No:197250-99-0
MF:C11H12O
MW:160.212383270264
CID:117083
PubChem ID:45090989
Update Time:2025-06-08

1-(But-1-yn-1-yl)-4-methoxybenzene Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-(1-butyn-1-yl)-4-methoxy-
    • 1-(But-1-yn-1-yl)-4-methoxybenzene
    • 1-but-1-ynyl-4-methoxybenzene
    • Benzene, 1-(1-butynyl)-4-methoxy- (9CI)
    • DTXSID80666729
    • 197250-99-0
    • SCHEMBL10102350
    • Inchi: 1S/C11H12O/c1-3-4-5-10-6-8-11(12-2)9-7-10/h6-9H,3H2,1-2H3
    • InChI Key: KFCZINMOAMGOBE-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(C#CCC)=CC=1

Computed Properties

  • Exact Mass: 160.08886
  • Monoisotopic Mass: 160.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 247.9±23.0 °C at 760 mmHg
  • Flash Point: 97.3±18.3 °C
  • PSA: 9.23
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-(But-1-yn-1-yl)-4-methoxybenzene Security Information

1-(But-1-yn-1-yl)-4-methoxybenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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1-(But-1-yn-1-yl)-4-methoxybenzene
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$ 135.00 2022-06-07
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$ 225.00 2022-06-07
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